Cas no 312940-43-5 (2-(2,2-Dimethylpropanamido)-4,5-dimethylthiophene-3-carboxylic Acid)

• Product Name: 2-(2,2-Dimethylpropanamido)-4,5-dimethylthiophene-3-carboxylic Acid
• CAS No: 312940-43-5
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 3093035
• PubChem ID: 759992
• Update Time: 2025-10-29

2-(2,2-Dimethylpropanamido)-4,5-dimethylthiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,2-dimethylpropanoyl)amino]-4,5-dimethyl-3-thiophenecarboxylic acid
• 2-(2,2-dimethylpropanamido)-4,5-dimethylthiophene-3-carboxylicacid
• SR-01000438531-1
• 2-(2,2-dimethylpropanamido)-4,5-dimethylthiophene-3-carboxylic acid
• 2-[(2,2-dimethylpropanoyl)amino]-4,5-dimethylthiophene-3-carboxylic acid
• Oprea1_450370
• SR-01000438531
• DB-392179
• 100-405-3
• SCHEMBL23413214
• STK745103
• G37631
• AKOS000264334
• 312940-43-5
• EN300-12963
• 2-(2,2-dimethylpropanoylamino)-4,5-dimethylthiophene-3-carboxylic acid
• 2-[(2,2-Dimethyl-1-oxopropyl)amino]-4,5-dimethyl-3-thiophenecarboxylic acid
• CS-0232935
• CHEMBL4925093
• Z56799920
• 2-(2,2-Dimethylpropanamido)-4,5-dimethylthiophene-3-carboxylic Acid

• Inchi： 1S/C12H17NO3S/c1-6-7(2)17-9(8(6)10(14)15)13-11(16)12(3,4)5/h1-5H3,(H,13,16)(H,14,15)
• InChI Key： OCMAKLGELUOABW-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(=O)O)=C1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 255.09291458Da
• Monoisotopic Mass: 255.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 424.8±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2,2-Dimethylpropanamido)-4,5-dimethylthiophene-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)